N-[[2-(Fluoromethyl)-6-oxaspiro[2.5]octan-2-yl]methyl]but-2-ynamide

• IUPAC Name: N-[[2-(fluoromethyl)-6-oxaspiro[2.5]octan-2-yl]methyl]but-2-ynamide
• InChI: InChI=1S/C13H18FNO2/c1-2-3-11(16)15-10-13(9-14)8-12(13)4-6-17-7-5-12/h4-10H2,1H3,(H,15,16)
• InChI Key: SBCAWUPUKGUGDA-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1(CC12CCOCC2)CF
• Molecular Formula: C13H18FNO2
• Molecular Weight: 239.29 g/mol

Description

The compound is a complex organic molecule with several interesting features. It contains a fluoromethyl group, which is often used in medicinal chemistry due to the unique properties of fluorine. The molecule also features an oxaspiro ring, a type of cyclic compound that contains oxygen. The presence of the ynamide group suggests potential for interesting chemical reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the spiro ring and multiple functional groups. Unfortunately, without specific data, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups all play a role.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a drug, the mechanism would depend on the biological target.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity, toxicity, and other factors. Without specific data, it’s difficult to provide detailed information.

Future Directions

Future research could involve synthesizing the compound and studying its properties and reactivity. If it’s intended to be a drug, studies could also investigate its biological activity.